3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C13H20ClNO4S/c1-10-11(14)6-5-7-12(10)20(16,17)15-8-13(2,19-4)9-18-3/h5-7,15H,8-9H2,1-4H3
• InChI Key: NDLYQKOUQWPTCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC(C)(COC)OC
• Molecular Formula: C13H20ClNO4S
• Molecular Weight: 321.82 g/mol

Description

3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, SR59230A, and is a selective antagonist of the beta-3 adrenergic receptor.

Scientific Research Applications

DNA Binding and Anticancer Activity

Research on mixed-ligand copper(II)-sulfonamide complexes has shown the impact of sulfonamide derivatives on DNA binding, cleavage, genotoxicity, and anticancer activity. These complexes, through their interaction with DNA, demonstrate significant potential in anticancer therapies by promoting cell death primarily through apoptosis. The study indicates that the nature of the sulfonamide derivative can significantly influence the binding affinity to DNA and subsequently, the efficiency of DNA damage, highlighting the role of sulfonamide derivatives in developing new cancer treatments (González-Álvarez et al., 2013).

Inhibition of HIF-1 Pathway

Sulfonamide analogs have been identified as inhibitors of the Hypoxia-Inducible Factor 1 (HIF-1) pathway, a key regulator in cancer progression, suggesting their potential as anticancer agents. Studies have explored the structure-activity relationships of these analogs to optimize their pharmacological properties for cancer therapy. The presence of specific structural motifs in sulfonamide derivatives was found to significantly impact their inhibitory effect on the HIF-1 activated transcription, offering insights into the chemical modification of sulfonamides for improved therapeutic outcomes (Mun et al., 2012).

Antiviral and Antifungal Activities

Sulfonamide derivatives have also been investigated for their antiviral and antifungal properties. Novel chiral and achiral N-substituted benzenesulfonamides have shown promising in vitro results against HIV and various fungal pathogens. These findings underscore the potential of sulfonamide derivatives in the development of new antiviral and antifungal agents, contributing to the broader application of these compounds in infectious disease treatment (Zareef et al., 2007).

Advanced Oxidation Processes

In the field of environmental science, sulfonamide derivatives have been applied in advanced oxidation processes to enhance the mass transfer of volatile organic compounds in air treatment applications. This application highlights the versatility of sulfonamide derivatives beyond pharmaceutical uses, demonstrating their utility in environmental protection and remediation efforts (Biard et al., 2011).